Cas no 1047998-45-7 (2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid)

• Product Name: 2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid
• CAS No: 1047998-45-7
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5471646
• PubChem ID: 16800068
• Update Time: 2025-09-28

2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005143407
• F2721-0404
• 2-(PENTYLAMINO)-3-[(2,4,6-TRIMETHYLPHENYL)CARBAMOYL]PROPANOIC ACID
• 1047998-45-7
• 4-(mesitylamino)-4-oxo-2-(pentylamino)butanoic acid
• 2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid

• Inchi： 1S/C18H28N2O3/c1-5-6-7-8-19-15(18(22)23)11-16(21)20-17-13(3)9-12(2)10-14(17)4/h9-10,15,19H,5-8,11H2,1-4H3,(H,20,21)(H,22,23)
• InChI Key： JDYVOSNTYSUJBS-UHFFFAOYSA-N
• SMILES： OC(C(CC(NC1C(C)=CC(C)=CC=1C)=O)NCCCCC)=O

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid

Comprehensive Overview of 2-(Pentylamino)-3-[(2,4,6-Trimethylphenyl)Carbamoyl]Propanoic Acid (CAS No. 1047998-45-7)

2-(Pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid (CAS No. 1047998-45-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique structural features, is often explored for its potential applications in drug development and enzyme inhibition studies. The CAS number 1047998-45-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication and documentation in scientific literature.

The molecular structure of 2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid includes a pentylamino group and a 2,4,6-trimethylphenyl carbamoyl moiety, which contribute to its distinct physicochemical properties. These features make it a subject of interest for studies targeting protein-protein interactions and small molecule inhibitors. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are frequently used in virtual screening and molecular docking simulations.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid?" Preliminary research suggests that its structural analogs may exhibit activity against specific enzymatic targets, though further in vitro and in vivo studies are required to validate these claims. The compound's solubility, stability, and bioavailability are also key parameters under investigation, as they directly influence its suitability for pharmaceutical development.

In the context of green chemistry and sustainable synthesis, researchers are increasingly focused on optimizing the production of 2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid using environmentally benign methods. This aligns with the growing demand for eco-friendly chemical processes and reduced carbon footprints in industrial applications. Additionally, the compound's potential role in biocatalysis and enzyme engineering has sparked interest among biotechnologists.

Another area of exploration is the compound's interaction with biological membranes and cell signaling pathways. Given the rising popularity of personalized medicine and targeted drug delivery systems, understanding how CAS No. 1047998-45-7 interacts with cellular components could pave the way for novel therapeutic strategies. Questions like "How does 2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid affect gene expression?" are frequently explored in academic forums and research publications.

From a commercial perspective, the compound's patent status and manufacturing scalability are critical considerations for pharmaceutical companies. The global market for specialized organic compounds is expanding, driven by advancements in high-throughput screening and automated synthesis platforms. As such, 2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid represents a promising candidate for future drug candidates and research tools.

In summary, 2-(pentylamino)-3-[(2,4,6-trimethylphenyl)carbamoyl]propanoic acid (CAS No. 1047998-45-7) is a multifaceted compound with significant potential in both academic and industrial settings. Its unique structure, combined with the growing emphasis on AI-augmented research and sustainable chemistry, positions it as a valuable subject for ongoing and future studies. Researchers and stakeholders are encouraged to monitor developments related to this compound, as its applications continue to evolve in response to emerging scientific and technological trends.